Cas no 77821-42-2 (Propanoic acid, 3-(phenylsulfonyl)-, 4-methoxyphenyl ester)

• Product Name: Propanoic acid, 3-(phenylsulfonyl)-, 4-methoxyphenyl ester
• CAS No: 77821-42-2
• MF: C₁₆H₁₆O₅S
• MW: 320.360243797302
• CID: 1789451
• PubChem ID: 86005734
• Update Time: 2025-04-21

Propanoic acid, 3-(phenylsulfonyl)-, 4-methoxyphenyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-(phenylsulfonyl)-, 4-methoxyphenyl ester
• 77821-42-2
• DTXSID901259647
• 4-Methoxyphenyl 3-(phenylsulfonyl)propanoate

• Inchi： 1S/C16H16O5S/c1-20-13-7-9-14(10-8-13)21-16(17)11-12-22(18,19)15-5-3-2-4-6-15/h2-10H,11-12H2,1H3
• InChI Key： LVMDBGCJNHKOQV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CCC(=O)OC1C=CC(=CC=1)OC)(=O)=O

Computed Properties

• Exact Mass: 320.07188
• Monoisotopic Mass: 320.07184478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 78Ų

Experimental Properties

• PSA: 69.67